Cas no 1339332-99-8 (3,4-Difluoro U-50488 Hydrochloride)

• Product Name: 3,4-Difluoro U-50488 Hydrochloride
• CAS No: 1339332-99-8
• MF: C₁₉H₂₇ClF₂N₂O
• MW: 372.880291223526
• CID: 4762549
• Update Time: 2025-05-24

3,4-Difluoro U-50488 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-rel-3,4-difluoro-N-methyl-N-[(2-(1-pyrrolidinyl)cyclohexyl]-benzeneacetamide, monohydrochloride
• 3,4-Difluoro U-50488 Hydrochloride

• Inchi： 1S/C19H26F2N2O.ClH/c1-22(19(24)13-14-8-9-15(20)16(21)12-14)17-6-2-3-7-18(17)23-10-4-5-11-23;/h8-9,12,17-18H,2-7,10-11,13H2,1H3;1H/t17-,18-;/m1./s1
• InChI Key： FQKXIOODZICZNV-JAXOOIEVSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)CC(N(C)[C@@H]1CCCC[C@H]1N1CCCC1)=O)F

Computed Properties

• Exact Mass: 372.1779975 g/mol
• Monoisotopic Mass: 372.1779975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• Molecular Weight: 372.9

Additional information on 3,4-Difluoro U-50488 Hydrochloride

Introduction to 3,4-Difluoro U-50488 Hydrochloride (CAS No: 1339332-99-8)

The compound 3,4-Difluoro U-50488 Hydrochloride, with the CAS number 1339332-99-8, is a synthetic cannabinoid analog that has garnered significant attention in the scientific community due to its unique pharmacological properties. This compound is a derivative of the well-known synthetic cannabinoid U-50488, which was originally developed as a potent agonist of the CB₁ receptor. The introduction of difluoro substitution at the 3 and 4 positions of the phenyl ring in this molecule has been shown to significantly alter its pharmacokinetic and pharmacodynamic profiles, making it a valuable tool for research in the field of neuroscience and drug development.

Recent studies have highlighted the potential of 3,4-Difluoro U-50488 Hydrochloride as a promising candidate for investigating the role of CB₁ receptor modulation in various physiological and pathological conditions. For instance, researchers have demonstrated that this compound exhibits enhanced selectivity for CB₁ receptors compared to its parent compound, which could be advantageous in developing therapies with fewer off-target effects. Furthermore, preclinical studies have shown that U-50488 derivatives, including this difluorinated analog, may hold potential in treating conditions such as obesity, pain, and neurodegenerative diseases.

The synthesis of 3,4-Difluoro U-50488 Hydrochloride involves a multi-step process that typically begins with the preparation of the parent compound U-50488. The introduction of fluorine atoms at specific positions on the phenyl ring requires precise chemical manipulation to ensure optimal substitution patterns. This process is often carried out using electrophilic aromatic substitution techniques, followed by hydrochlorination to yield the final hydrochloride salt. The stability and purity of this compound are critical factors in ensuring its reliability for experimental use.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of U-50488 analogs. Studies suggest that fluorination at the 3 and 4 positions may influence the compound's bioavailability and metabolic stability. For example, fluorine substitution can enhance lipophilicity, potentially improving oral bioavailability while maintaining receptor selectivity. However, further investigations are required to fully characterize these properties in vivo.

The therapeutic potential of U-50488 derivatives, including 3,4-Difluoro U-50488 Hydrochloride, lies in their ability to modulate CB₁ receptor activity without inducing psychoactive effects associated with classical cannabinoids like THC. This makes them attractive candidates for developing non-intoxicating medications targeting CB₁-mediated disorders. For instance, ongoing studies are exploring their efficacy in managing chronic pain conditions by selectively activating peripheral CB₁ receptors without affecting central nervous system functions.

In conclusion, CAS No: 1339332-99-8, or U-50487 hydrochloride, represents a significant advancement in synthetic cannabinoid research. Its unique chemical structure and pharmacological profile make it a valuable tool for understanding CB₁-receptor signaling and its role in various diseases. As research continues to uncover its full potential, this compound holds promise for contributing to the development of novel therapeutic agents with improved safety profiles and efficacy.